22-Hydroxy-33-tert-butyldimethylsilyloxy-iso-FK-506
22-Hydroxy-33-tert-butyldimethylsilyloxy-iso-FK-506
Brand Name:
Vulcanchem
CAS No.:
134556-79-9
VCID:
VC0119203
InChI:
InChI=1S/C50H85NO12Si/c1-15-18-36-24-30(2)23-31(3)25-42(59-11)45-43(60-12)27-33(5)50(57,62-45)46(54)47(55)51-22-17-16-19-37(51)48(56)61-40(29-38(36)52)34(6)44(53)32(4)26-35-20-21-39(41(28-35)58-10)63-64(13,14)49(7,8)9/h15,24,26,31,33-45,52-53,57H,1,16-23,25,27-29H2,2-14H3/b30-24+,32-26+/t31-,33+,34+,35-,36+,37-,38?,39+,40-,41-,42-,43+,44+,45?,50+/m0/s1
SMILES:
CC1CC(C2C(CC(C(O2)(C(=O)C(=O)N3CCCCC3C(=O)OC(CC(C(C=C(C1)C)CC=C)O)C(C)C(C(=CC4CCC(C(C4)OC)O[Si](C)(C)C(C)(C)C)C)O)O)C)OC)OC
Molecular Formula:
C₅₀H₈₅NO₁₂Si
Molecular Weight:
920.29
22-Hydroxy-33-tert-butyldimethylsilyloxy-iso-FK-506
CAS No.: 134556-79-9
Reference Standards
VCID: VC0119203
Molecular Formula: C₅₀H₈₅NO₁₂Si
Molecular Weight: 920.29
| CAS No. | 134556-79-9 |
|---|---|
| Product Name | 22-Hydroxy-33-tert-butyldimethylsilyloxy-iso-FK-506 |
| Molecular Formula | C₅₀H₈₅NO₁₂Si |
| Molecular Weight | 920.29 |
| IUPAC Name | (1R,9S,12S,15R,16E,19S,21S,23R,25R)-12-[(E,2S,3S)-5-[(1R,3S,4R)-4-[tert-butyl(dimethyl)silyl]oxy-3-methoxycyclohexyl]-3-hydroxy-4-methylpent-4-en-2-yl]-1,14-dihydroxy-21,23-dimethoxy-17,19,25-trimethyl-15-prop-2-enyl-11,26-dioxa-4-azatricyclo[20.3.1.04,9]hexacos-16-ene-2,3,10-trione |
| Standard InChI | InChI=1S/C50H85NO12Si/c1-15-18-36-24-30(2)23-31(3)25-42(59-11)45-43(60-12)27-33(5)50(57,62-45)46(54)47(55)51-22-17-16-19-37(51)48(56)61-40(29-38(36)52)34(6)44(53)32(4)26-35-20-21-39(41(28-35)58-10)63-64(13,14)49(7,8)9/h15,24,26,31,33-45,52-53,57H,1,16-23,25,27-29H2,2-14H3/b30-24+,32-26+/t31-,33+,34+,35-,36+,37-,38?,39+,40-,41-,42-,43+,44+,45?,50+/m0/s1 |
| SMILES | CC1CC(C2C(CC(C(O2)(C(=O)C(=O)N3CCCCC3C(=O)OC(CC(C(C=C(C1)C)CC=C)O)C(C)C(C(=CC4CCC(C(C4)OC)O[Si](C)(C)C(C)(C)C)C)O)O)C)OC)OC |
| Synonyms | [3S-[3R*[1R*,2R*,3E,4(1S*,3S*,4S*)],5R*,6S*,7E,10R*,12R*,13R*,14R*,16S*,17S*,24aR*]]-3-[4-[4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-methoxycyclohexyl]-2-hydroxy-1,3-dimethyl-3-butenyl]-4,5,6,9,10,11,12,13,14,15,16,17,22,23,24,24a-hexadecahydro-5,1 |
| PubChem Compound | 71749361 |
| Last Modified | Nov 11 2021 |
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